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Compound of Interest

Compound Name: 4-Bromocyclohexanone

Cat. No.: B110694

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of 4-
Bromocyclohexanone (CAS No. 22460-52-2). The following sections detail the known
hazards, exposure controls, and emergency procedures to ensure the safe utilization of this
compound in a laboratory setting.

Hazard Identification and Classification

4-Bromocyclohexanone is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards
associated with this chemical are related to its irritant properties and potential for causing
allergic reactions.

Table 1: GHS Hazard Classification
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Hazard Class Category
Skin Corrosion/Irritation 2

Serious Eye Damage/Eye lIrritation 2A
Respiratory or Skin Sensitization 1

Specific Target Organ Toxicity (Single
Exposure); Respiratory Tract Irritation

Acute Toxicity, Oral 4

Table 2: Hazard Statements and Precautionary Statements
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Code

Statement

Hazard Statements

H302 Harmful if swallowed.[1]

H315 Causes skin irritation.[1][2]

H317 May cause an allergic skin reaction.[2]
H319 Causes serious eye irritation.[1][2]
H335 May cause respiratory irritation.[1][2]

Precautionary Statements

Avoid breathing

P261 _

dust/fume/gas/mist/vapours/spray.[1]
P264 Wash skin thoroughly after handling.

Do not eat, drink or smoke when using this
P270

product.
p271 Use only outdoors or in a well-ventilated area.
- Contaminated work clothing should not be

allowed out of the workplace.
5280 Wear protective gloves/protective clothing/eye

protection/face protection.[1]

IF SWALLOWED: Call a POISON
P301+P312 ]

CENTER/doctor if you feel unwell.

IF ON SKIN: Wash with plenty of soap and
P302+P352

water.[1]

IF INHALED: Remove person to fresh air and
P304+P340 )

keep comfortable for breathing.

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1]
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If skin irritation or rash occurs: Get medical

P333+P313 _ _

advice/attention.

If eye irritation persists: Get medical
P337+P313 i )

advice/attention.

Take off contaminated clothing and wash it
P362+P364

before reuse.

Store in a well-ventilated place. Keep container
P403+P233 _

tightly closed.
P405 Store locked up.

Dispose of contents/container to an approved
P501

waste disposal plant.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-Bromocyclohexanone is

provided below.

Table 3: Physical and Chemical Properties

Property Value

Molecular Formula CeH9oBroO

Molecular Weight 177.04 g/mol

Appearance Colorless to light yellow liquid

Boiling Point 95-100 °C (5 Torr)

Solubility Slightly soluble in water (7.3 g/L at 25 °C)[3]

Experimental Protocols: Safe Handling and

Emergency Procedures
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While specific experimental protocols for the toxicological testing of 4-Bromocyclohexanone
are not readily available in the public domain, the following represents a standard safe handling
workflow for this and similarly hazardous chemicals.

General Handling Protocol

Objective: To outline the necessary steps for safely handling 4-Bromocyclohexanone in a
laboratory environment to minimize exposure risk.

Materials:

e 4-Bromocyclohexanone
o Appropriate solvent(s)

o Laboratory glassware

e Fume hood

o Personal Protective Equipment (PPE):

[e]

Nitrile or neoprene gloves

o

Chemical safety goggles

[¢]

Face shield (recommended)

Lab coat

o

e Chemical spill kit

e Waste disposal containers
Procedure:

e Preparation:

o Ensure a calibrated and certified chemical fume hood is used for all manipulations.
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o Don all required PPE before entering the designated handling area.
o Ensure an emergency eyewash station and safety shower are readily accessible.

o Prepare all necessary glassware and reagents within the fume hood.

e Handling:

o Dispense the required amount of 4-Bromocyclohexanone carefully, avoiding splashing or
aerosol generation.

o Keep the container tightly closed when not in use.
o Perform all reactions and manipulations within the fume hood.
e Storage:

o Store 4-Bromocyclohexanone in a cool, dry, and well-ventilated area, away from
incompatible materials.[2]

o The storage container should be clearly labeled with the chemical name and all
appropriate GHS hazard pictograms.

e Waste Disposal:

o Dispose of all waste materials, including empty containers and contaminated PPE, in
accordance with local, state, and federal regulations for hazardous waste.

o Decontamination:
o Thoroughly clean all glassware and work surfaces after use.
o Wash hands thoroughly with soap and water after handling the chemical.

Visualizations
GHS Hazard Communication Pathway
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The following diagram illustrates the logical flow from the inherent hazardous properties of 4-
Bromocyclohexanone to the communication of these hazards through the GHS framework.
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Caption: GHS Hazard Communication Pathway for 4-Bromocyclohexanone.

Safe Handling Experimental Workflow

This diagram outlines the standard operating procedure for the safe handling of 4-
Bromocyclohexanone in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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